Cas no 10312-87-5 (Ethanamine,2-[[2,3-dihydro-6-(2-propen-1-yl)-1,4-benzodioxin-5-yl]oxy]-N-methyl-)

• Product Name: Ethanamine,2-[[2,3-dihydro-6-(2-propen-1-yl)-1,4-benzodioxin-5-yl]oxy]-N-methyl-
• CAS No: 10312-87-5
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 181151
• PubChem ID: 25148
• Update Time: 2025-04-19

Ethanamine,2-[[2,3-dihydro-6-(2-propen-1-yl)-1,4-benzodioxin-5-yl]oxy]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[[2,3-dihydro-6-(2-propen-1-yl)-1,4-benzodioxin-5-yl]oxy]-N-methyl-
• 5-[2-(Methylamino)ethoxy]-6-allyl-1,4-benzodioxin
• methyl-[2-[(6-prop-2-enyl-2,3-dihydro-1,4-benzodioxin-5-yl)oxy]ethyl]azanium,chloride
• Benzodiocaine
• n-methyl-2-{[6-(prop-2-en-1-yl)-2,3-dihydro-1,4-benzodioxin-5-yl]oxy}ethanamine
• ETHYLAMINE, 2-((6-ALLYL-1,4-BENZODIOXAN-5-YL)OXY)-N-METHYL-, HYDROCHLORIDE
• 5-(2-Methylaminoethoxy)-6-allylbenzo-1,4-dioxane hydrochloride
• Benzodiokain
• Ethanamine, 2-((2,3-dihydro-6-(2-propenyl)-1,4-benzodioxin-5-yl)oxy)-N-methyl-, HCl
• 10312-87-5
• methyl-[2-[(6-prop-2-enyl-2,3-dihydro-1,4-benzodioxin-5-yl)oxy]ethyl]azanium;chloride

• Inchi： 1S/C14H19NO3.ClH/c1-3-4-11-5-6-12-14(18-10-9-16-12)13(11)17-8-7-15-2;/h3,5-6,15H,1,4,7-10H2,2H3;1H
• InChI Key： HWJXDPQBHLKOSW-UHFFFAOYSA-N
• SMILES： [Cl-].O(CC[NH2+]C)C1=C(CC=C)C=CC2=C1OCCO2

Computed Properties

• Exact Mass: 285.113171g/mol
• Monoisotopic Mass: 285.113171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.76g/mol
• Topological Polar Surface Area: 44.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes